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Compound of Interest

Compound Name: C12H18N2OS3

Cat. No.: B12616928 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: An initial search for the chemical formula C12H18N2OS3 did not yield a known

compound with sufficient data for a comprehensive technical analysis. Therefore, this guide

focuses on a well-characterized and structurally relevant class of compounds, the

sulfonamides, as represented by the parent compound, sulfanilamide (C6H8N2O2S). This

document provides a detailed overview of its properties and biological functions, serving as a

foundational reference for research in this chemical space.

Introduction
Sulfonamides are a class of synthetic antimicrobial agents that contain the sulfanilamide

moiety. They were the first class of drugs to be used systemically for the prevention and cure of

bacterial infections in humans. Although their use has been somewhat superseded by

antibiotics, they remain important for the treatment of specific conditions and as research tools.

This guide provides a detailed examination of the physical, chemical, and biological properties

of sulfanilamide, a foundational molecule in this class.

Physicochemical Properties
The physicochemical properties of sulfanilamide are crucial for its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its formulation characteristics. A summary
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of these properties is presented below.

Property Value

Molecular Formula C6H8N2O2S

Molecular Weight 172.21 g/mol

Melting Point 164.5-166.5 °C

Boiling Point Decomposes

Solubility in Water 7.5 g/L at 25 °C

pKa 10.4 (amino group)

LogP -0.62

Appearance White to yellowish-white crystalline powder

Chemical Properties and Reactivity
Sulfanilamide is a relatively stable compound under normal conditions. The presence of the

aromatic amine and the sulfonamide group dictates its chemical reactivity. The amino group

can be acylated, alkylated, and diazotized, while the sulfonamide nitrogen can be deprotonated

under basic conditions.

Biological Activity and Mechanism of Action
Sulfanilamide and its derivatives are bacteriostatic agents. Their mechanism of action involves

the competitive inhibition of the bacterial enzyme dihydropteroate synthase (DHPS). This

enzyme is essential for the synthesis of dihydrofolic acid, a precursor to folic acid, which is

required for the synthesis of nucleic acids and some amino acids.

Signaling Pathway
The inhibition of the folic acid synthesis pathway by sulfanilamide is a critical mechanism in its

antibacterial action. A simplified representation of this pathway is provided below.

Caption: Inhibition of bacterial folic acid synthesis by sulfanilamide.
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Experimental Protocols
Synthesis of Sulfanilamide
A common laboratory synthesis of sulfanilamide involves a multi-step process starting from

aniline. The following is a generalized protocol.

Caption: General workflow for the synthesis of sulfanilamide.

Methodology:

Acetylation of Aniline: Aniline is reacted with acetic anhydride to protect the amino group,

forming acetanilide.

Chlorosulfonation: Acetanilide is treated with chlorosulfonic acid to introduce the sulfonyl

chloride group at the para position.

Amination: The resulting p-acetamidobenzenesulfonyl chloride is reacted with ammonia to

form p-acetamidobenzenesulfonamide.

Hydrolysis: The acetyl protecting group is removed by acid hydrolysis to yield sulfanilamide.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC of sulfanilamide against a bacterial strain can be determined using the broth

microdilution method.

Methodology:

Preparation of Inoculum: A standardized suspension of the target bacterium is prepared.

Serial Dilutions: A series of twofold dilutions of sulfanilamide are prepared in a multi-well

microtiter plate containing a suitable growth medium.

Inoculation: Each well is inoculated with the bacterial suspension.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).
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Observation: The MIC is determined as the lowest concentration of sulfanilamide that

completely inhibits visible bacterial growth.

Conclusion
Sulfanilamide, as a representative of the sulfonamide class, possesses a well-defined set of

physicochemical and biological properties that have made it a cornerstone of antimicrobial

therapy and research. Its mechanism of action, involving the targeted inhibition of a key

bacterial metabolic pathway, continues to be a paradigm for the development of new

antimicrobial agents. The experimental protocols outlined provide a basis for the synthesis and

evaluation of this and related compounds. This guide serves as a foundational resource for

professionals engaged in drug discovery and development, offering a comprehensive overview

of a historically and scientifically significant molecule.

To cite this document: BenchChem. [In-depth Technical Guide: Physicochemical and
Biological Profile of Sulfanilamide, a Representative Sulfonamide]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b12616928#physical-and-
chemical-properties-of-c12h18n2os3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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